N-{[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}-4-biphenylcarboxamide

• IUPAC Name: N-[(2-methoxy-4-nitrophenyl)carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C21H17N3O4S/c1-28-19-13-17(24(26)27)11-12-18(19)22-21(29)23-20(25)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-13H,1H3,(H2,22,23,25,29)
• InChI Key: PGVQWIMJDSGXLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

N-{[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}-4-biphenylcarboxamide, commonly known as MNBC, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of protein tyrosine phosphatases, which are involved in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

MNBC acts as a potent inhibitor of protein tyrosine phosphatases, which are enzymes that regulate the activity of various signaling pathways in cells. By inhibiting these enzymes, MNBC can alter the activity of signaling pathways involved in cell growth, differentiation, and apoptosis. MNBC has been shown to inhibit the activity of several protein tyrosine phosphatases, including PTP1B, TCPTP, and SHP2.
Biochemical and Physiological Effects:
The inhibition of protein tyrosine phosphatases by MNBC can have several biochemical and physiological effects. MNBC has been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. MNBC has also been shown to reduce inflammation by inhibiting the activity of inflammatory signaling pathways. In addition, MNBC can improve glucose tolerance and insulin sensitivity, which can be beneficial in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of MNBC for lab experiments is its high potency and specificity for protein tyrosine phosphatases. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, MNBC can be toxic to cells at high concentrations, which can limit its use in some experiments. In addition, MNBC has poor solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of MNBC. One area of research is the development of MNBC analogs with improved solubility and toxicity profiles. Another area of research is the investigation of the role of protein tyrosine phosphatases in various diseases, such as cancer, diabetes, and inflammation. Furthermore, the combination of MNBC with other drugs or therapies may enhance its therapeutic potential. Overall, MNBC is a promising compound with potential applications in various fields of scientific research.

Scientific Research Applications

MNBC has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. MNBC has also been investigated for its anti-inflammatory properties and has been found to reduce inflammation in animal models of arthritis and colitis. Furthermore, MNBC has been shown to improve glucose tolerance and insulin sensitivity in diabetic mice, suggesting its potential as a treatment for diabetes.